Cas no 55270-33-2 (4-Iodoisoquinoline)

• Product Name: 4-Iodoisoquinoline
• CAS No: 55270-33-2
• MF: C₉H₆IN
• MW: 255.055114269257
• MDL: MFCD00234496
• CID: 365768
• Update Time: 2025-06-13

4-Iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-IODOISOQUINOLINE
• Isoquinoline, 4-iodo-
• 4-Iodisochinolin
• 4-iodo-isoquinoline
• 4-Jodisochinolin
• Isoquinoline,4-iodo
• Isoquinoline,4-iodo-
• BCP20025
• SBB101536
• ST2411484
• AB0025460
• W6928
• 4-Iodoisoquinoline

• MDL： MFCD00234496
• Inchi： 1S/C9H6IN/c10-9-6-11-5-7-3-1-2-4-8(7)9/h1-6H
• InChI Key： LRPCCFSUFGFVBO-UHFFFAOYSA-N
• SMILES： IC1=CN=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 254.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.837
• PSA: 12.89000
• LogP: 2.83940

4-Iodoisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 4-Iodoisoquinoline

Chemical Profile of 4-Iodoisoquinoline (CAS No. 55270-33-2)

4-Iodoisoquinoline, with the chemical formula C9H6IN2 and CAS number 55270-33-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, characterized by a fused benzene and pyridine ring system, with an iodine substituent at the 4-position. The presence of the iodine atom makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex molecular architectures.

The structure of 4-Iodoisoquinoline features a planar aromatic system with the iodine atom positioned ortho to one of the benzene ring's double bonds. This structural motif imparts unique electronic and steric properties, making it a versatile building block for synthesizing biologically active molecules. The compound's reactivity is largely influenced by the electron-withdrawing nature of the nitrogen atom in the pyridine ring and the electron-donating effect of the iodine substituent, which can modulate electrophilic and nucleophilic substitution reactions.

In recent years, 4-Iodoisoquinoline has been extensively studied for its potential applications in drug discovery. Its isoquinoline core is a common scaffold in many natural products and pharmacologically active compounds, including alkaloids and anticancer agents. The iodine atom at the 4-position provides a handle for further functionalization, enabling chemists to tailor the molecule's properties for specific biological targets.

One of the most notable applications of 4-Iodoisoquinoline is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to incorporate 4-Iodoisoquinoline derivatives into molecules that disrupt PPIs, leading to promising preclinical results. For instance, studies have demonstrated that isoquinoline-based inhibitors can interfere with key oncogenic pathways by binding to target proteins and modulating their activity.

Moreover, 4-Iodoisoquinoline has found utility in the development of fluorescent probes for biological imaging. The isoquinoline moiety can be conjugated with fluorophores or quenched groups to create probes that selectively label specific biomolecules or cellular structures. These probes have been instrumental in elucidating complex biological processes at the molecular level, aiding in both research and diagnostic applications.

The pharmaceutical industry has also explored 4-Iodoisoquinoline as a precursor for antiviral and antibacterial agents. Its structural framework allows for modifications that enhance binding affinity to viral proteases or bacterial enzymes, thereby inhibiting pathogenic processes. For example, derivatives of 4-Iodoisoquinoline have shown efficacy against RNA viruses by inhibiting critical replication enzymes. Similarly, modifications to the iodine substituent can lead to compounds with broad-spectrum antibacterial activity.

Recent advances in computational chemistry have further enhanced the utility of 4-Iodoisoquinoline in drug design. Molecular modeling studies have identified key structural features that optimize interactions with biological targets, guiding synthetic chemists in designing more potent and selective analogs. These computational approaches have accelerated the discovery process by predicting binding affinities and optimizing lead compounds before experimental synthesis.

The synthesis of 4-Iodoisoquinoline itself is well-documented, typically involving halogenation reactions on isoquinoline precursors or palladium-catalyzed coupling reactions involving iodoarenes. Advances in synthetic methodologies have improved yields and purity, making it more accessible for large-scale applications. Additionally, green chemistry principles have been incorporated into its production, minimizing waste and reducing environmental impact through catalytic processes and solvent recovery techniques.

In conclusion,4-Iodoisoquinoline (CAS No. 55270-33-2) represents a fascinating compound with diverse applications across pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic possibilities,4-Iodoisoquinoline is poised to remain at the forefront of medicinal chemistry innovation.